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Compound of Interest

Compound Name: C188

Cat. No.: B1668180 Get Quote

This guide provides essential safety and logistical information for the proper disposal of C188,

also known as 7a,12a-Dihydroxycholest-4-en-3-one (CAS No. not readily available, sc-

207188). The following procedures are intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting.

Key Chemical and Safety Data
The following table summarizes the known properties and safety information for C188. This

information has been compiled from available safety data sheets.
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Property Information

Chemical Name 7a,12a-Dihydroxycholest-4-en-3-one

Appearance Not specified

Potential Health Effects

May be harmful if inhaled, ingested, or absorbed

through the skin. May cause eye and skin

irritation.[1]

Stability
Stable under recommended storage conditions.

[1]

Incompatible Materials Strong oxidizing agents.[1]

Hazardous Decomposition Carbon oxides under fire conditions.[1]

Carcinogenicity
Not identified as a possible or potential human

carcinogen by IARC.[1]

Experimental Protocols: Disposal Procedure
The proper disposal of C188 waste must be conducted in accordance with federal, state, and

local environmental control regulations. The following is a step-by-step guide for its disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment (PPE) when handling C188. This

includes:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A laboratory coat

2. Waste Collection:

Solid Waste:
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Collect solid C188 waste and any contaminated materials (e.g., weigh paper, pipette tips)

in a designated, properly labeled hazardous waste container.

The container should be sturdy, leak-proof, and compatible with the chemical.

Liquid Waste:

Collect solutions containing C188 in a designated, sealed, and clearly labeled hazardous

waste container.

Do not mix C188 waste with incompatible chemicals, particularly strong oxidizing agents.

[1]

Empty Containers:

Empty containers that held C188 should be triple-rinsed with a suitable solvent.

The rinsate from the first rinse must be collected and disposed of as hazardous waste.[2]

[3] Subsequent rinses may also need to be collected depending on local regulations.

After thorough cleaning and removal or defacing of the original label, the container may be

disposed of as regular trash, though this is subject to institutional policies.[3]

3. Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("7a,12a-Dihydroxycholest-4-en-3-one"), and the associated hazards.

Keep waste containers securely closed except when adding waste.[2]

Store the waste in a designated satellite accumulation area that is away from general

laboratory traffic and incompatible materials.

4. Disposal Request:

Once the waste container is full, or in accordance with your institution's waste pickup

schedule, arrange for disposal through your institution's Environmental Health and Safety

(EHS) office.[3][4]
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Do not attempt to dispose of C188 waste down the drain or in the regular trash.[2]

Disposal Workflow
The following diagram illustrates the key steps for the proper disposal of C188 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1668180?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1668180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection

Storage

Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Solid & Liquid C188 Waste
in Labeled Hazardous Container

Triple-Rinse Empty Containers

For Empty Containers

Securely Close Container

Collect First Rinsate as
Hazardous Waste

Store in Designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
for Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of C188 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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